Cas no 1600940-76-8 (2-methanesulfonamido-3,3-dimethylbutanoic acid)

• Product Name: 2-methanesulfonamido-3,3-dimethylbutanoic acid
• CAS No: 1600940-76-8
• MF: C₇H₁₅NO₄S
• MW: 209.263301134109
• CID: 4607696
• PubChem ID: 43468070
• Update Time: 2025-05-20

2-methanesulfonamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonamido-3,3-dimethylbutanoic acid

• Inchi： 1S/C7H15NO4S/c1-7(2,3)5(6(9)10)8-13(4,11)12/h5,8H,1-4H3,(H,9,10)/t5-/m1/s1
• InChI Key： FDBMNHWDNXNFMF-RXMQYKEDSA-N
• SMILES： C(O)(=O)[C@H](C(C)(C)C)NS(C)(=O)=O

Additional information on 2-methanesulfonamido-3,3-dimethylbutanoic acid

2-Methanesulfonamido-3,3-Dimethylbutanoic Acid: A Comprehensive Overview

CAS No. 1600940-76-8, commonly referred to as 2-methanesulfonamido-3,3-dimethylbutanoic acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with a methanesulfonamido group attached at the second carbon and two methyl groups at the third carbon, creating a structure that is both sterically hindered and functionally diverse.

The synthesis of 2-methanesulfonamido-3,3-dimethylbutanoic acid involves a multi-step process that typically begins with the preparation of the corresponding acid chloride intermediate. This intermediate is then subjected to nucleophilic substitution with methanesulfonamide, followed by hydrolysis to yield the final product. The stereochemistry of the molecule is crucial, as the arrangement of substituents can significantly influence its biological activity and solubility properties.

Recent studies have highlighted the potential of CAS No. 1600940-76-8 as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate various biological pathways, including those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). These findings suggest that it could be a promising candidate for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, 2-methanesulfonamido-3,3-dimethylbutanoic acid has also been investigated for its role in metabolic regulation. A recent study conducted by researchers at the University of California revealed that this compound can enhance insulin sensitivity in diabetic mice by activating peroxisome proliferator-activated receptor gamma (PPARγ). This discovery opens up new avenues for its use in managing metabolic disorders such as type 2 diabetes.

The structural versatility of CAS No. 1600940-76-8 has also made it an attractive substrate for further chemical modifications. Scientists have explored various strategies to enhance its bioavailability and stability, including the introduction of lipophilic groups and the development of prodrug forms. These efforts have led to the creation of derivatives with improved pharmacokinetic profiles, paving the way for more effective drug delivery systems.

From a synthetic perspective, the synthesis of 2-methanesulfonamido-3,3-dimethylbutanoic acid has been optimized to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to streamline the production process. These advancements not only reduce production costs but also minimize environmental impact, aligning with current green chemistry initiatives.

In conclusion, CAS No. 1600940-76-8, or 2-methanesulfonamido-3,3-dimethylbutanoic acid, represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. With ongoing research focusing on its biological activity, synthetic optimization, and potential applications, this compound continues to be a focal point in both academic and industrial settings.